3-[(2-naphthylsulfonyl)amino]benzamide

• IUPAC Name: 3-(naphthalen-2-ylsulfonylamino)benzamide
• InChI: InChI=1S/C17H14N2O3S/c18-17(20)14-6-3-7-15(10-14)19-23(21,22)16-9-8-12-4-1-2-5-13(12)11-16/h1-11,19H,(H2,18,20)
• InChI Key: CHSLBWVTBRXYGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=CC=CC(=C3)C(=O)N
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol

Description

3-[(2-naphthylsulfonyl)amino]benzamide, also known as NAPSB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-[(2-naphthylsulfonyl)amino]benzamide involves the inhibition of tubulin polymerization, which is essential for cell division. 3-[(2-naphthylsulfonyl)amino]benzamide binds to the colchicine binding site on tubulin, which results in the destabilization of microtubules and the inhibition of cell division. This mechanism of action has been studied using various techniques, including molecular docking, fluorescence spectroscopy, and electron microscopy.
Biochemical and Physiological Effects:
3-[(2-naphthylsulfonyl)amino]benzamide has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth and induction of apoptosis. It has also been reported to inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth. 3-[(2-naphthylsulfonyl)amino]benzamide has been found to have minimal toxicity to normal cells, which makes it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(2-naphthylsulfonyl)amino]benzamide in lab experiments include its potential as a cancer therapy candidate, its ability to inhibit tubulin polymerization, and its minimal toxicity to normal cells. However, the limitations of using 3-[(2-naphthylsulfonyl)amino]benzamide in lab experiments include its low solubility in water, which makes it difficult to administer, and its potential to interact with other drugs.

Future Directions

There are several future directions for the research on 3-[(2-naphthylsulfonyl)amino]benzamide, including the development of more efficient synthesis methods, the study of its mechanism of action in more detail, and the exploration of its potential applications in other fields of research. 3-[(2-naphthylsulfonyl)amino]benzamide can also be modified to improve its solubility and reduce its potential to interact with other drugs. Further studies are needed to determine the safety and efficacy of 3-[(2-naphthylsulfonyl)amino]benzamide in vivo and to develop it as a cancer therapy candidate.
Conclusion:
In conclusion, 3-[(2-naphthylsulfonyl)amino]benzamide is a sulfonamide derivative that has gained significant attention in recent years due to its potential applications in scientific research. It has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. 3-[(2-naphthylsulfonyl)amino]benzamide has been found to have potential as a cancer therapy candidate, and further research is needed to explore its potential applications in other fields of research.

Scientific Research Applications

3-[(2-naphthylsulfonyl)amino]benzamide has been found to have potential applications in scientific research, particularly in the field of cancer research. It has been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer cells. 3-[(2-naphthylsulfonyl)amino]benzamide has also been found to induce apoptosis in cancer cells, which makes it a promising candidate for cancer therapy.